Arginylphenylalaninamide

• CAS No.: 34388-59-5
• Product Name: Arginylphenylalaninamide
• Molecular Formula: C15H24N6O2
• Molecular Weight: 320.39 g/mol
• IUPAC Name: (2S)-2-amino-N-[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]-5-(diaminomethylideneamino)pentanamide
• Standard InChI: InChI=1S/C15H24N6O2/c16-11(7-4-8-20-15(18)19)14(23)21-12(13(17)22)9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9,16H2,(H2,17,22)(H,21,23)(H4,18,19,20)/t11-,12-/m0/s1
• Standard InChIKey: CQZWLVDDIOZTJI-RYUDHWBXSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C[C@@H](C(=O)N)NC(=O)[C@H](CCCN=C(N)N)N
• SMILES: C1=CC=C(C=C1)CC(C(=O)N)NC(=O)C(CCCN=C(N)N)N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)N)NC(=O)C(CCCN=C(N)N)N
• Appearance: Solid powder
• Description: Arginylphenylalaninamide is a fragment of FMRamide; may be used as a neurotransmitter or neuromodulator by optic lobe neurons of different types.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Arg-Phe-NH2; arginylphenylalaninamide; RFamide
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• PubChem Compound: 122185
• Last Modified: Nov 11 2021